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Compound of Interest

Compound Name: 4-(Trifluoromethyl)benzonitrile

Cat. No.: B042179

This guide serves as a comprehensive resource for researchers, scientists, and drug
development professionals, providing a detailed examination of the synonyms, alternative
names, and critical identifiers for the chemical compound 4-(Trifluoromethyl)benzonitrile.
Understanding the varied nomenclature of this important synthetic building block is crucial for
accurate literature review, unambiguous procurement, and precise regulatory compliance.

Introduction: The Significance of 4-
(Trifluoromethyl)benzonitrile

4-(Trifluoromethyl)benzonitrile is a versatile fluorinated aromatic compound. The presence of
both a nitrile (-CN) group and a trifluoromethyl (-CF3) group on the benzene ring imparts
unique electronic properties and chemical reactivity. These features make it an invaluable
intermediate in the synthesis of a wide range of high-value molecules, particularly in the
pharmaceutical and agrochemical industries.[1] For instance, it is a key intermediate in the
synthesis of the antidepressant drug fluvoxamine.[2][3] Given its widespread use, a multitude
of names and identifiers have emerged from systematic nomenclature systems, commercial
suppliers, and regulatory databases, necessitating a clear and consolidated reference.

Core Chemical Identifiers

To ensure unambiguous identification, every chemical compound is assigned a set of unique
identifiers. For 4-(Trifluoromethyl)benzonitrile, the most critical of these are:
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o CAS Registry Number: 455-18-5. This is the most universally accepted, unique identifier
assigned by the Chemical Abstracts Service (CAS) and is essential for database searches
and regulatory submissions.[1][4][5][6]

o |[UPAC Name: 4-(trifluoromethyl)benzonitrile. This is the systematic name generated
according to the rules of the International Union of Pure and Applied Chemistry, providing an
unambiguous structural description.[5]

e Molecular Formula: CsHaFsN. This formula denotes the elemental composition of the
molecule.[1][3][5]

A summary of these and other key identifiers from major chemical databases is presented in
the table below.

Identifier Value Source (Example)

PubChem, NIST, Sigma-

CAS Registry Number 455-18-5 Aldrich[2][51(6]

IUPAC Name 4-(trifluoromethyl)benzonitrile PubChem[5]

PubChem CID 67995 PubChem[1][5]

EC Number 207-239-1 PubChem, Sigma-Aldrich[2][5]
MDL Number MFCD00001826 ;Tem'lmpex’ Stgma-Aldrich[1]
Molecular Formula CsHaF3N PubChem[1][5]

Molecular Weight 171.12 g/mol PubChem[1][5]

Compendium of Synonyms and Alternative Names

The diverse applications and commercial availability of this compound have led to a variety of

names. Understanding these alternatives is vital for comprehensive literature and patent

searches. The names can be broadly categorized based on their structural description.

Systematic and Semi-Systematic Variants: These names often follow established chemical

nomenclature rules but may differ in the priority given to functional groups.
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Benzonitrile, 4-(trifluoromethyl)-[5][6]

4-Trifluoromethylbenzonitrile[5][6]

p-(Trifluoromethyl)benzonitrile[5][6]

Benzonitrile, p-(trifluoromethyl)-[5][6]

4-Trifluoromethylbenzoic acid nitrile[5][6]

Names Based on the "Tolunitrile" Root: These names treat the molecule as a derivative of
tolunitrile (methylbenzonitrile).

a,a,0-Trifluoro-p-tolunitrile[1][3][ 7][8][9]

e a,a,a-Trifluoro-p-tolunitrile[1]
 alpha,alpha,alpha-Trifluoro-p-tolunitrile[5]

e 0,0,0-Trifluoro-p-toluonitrile[5][6]

e .alpha.,.alpha.,.alpha.-Trifluoro-p-toluonitrile[5]
 alpha,alpha,alpha-Trifluoro-4-toluonitrile[5]

Names Based on the "Benzotrifluoride" Root: These names consider the molecule a derivative
of benzotrifluoride (trifluoromethylbenzene).

e 4-Cyanobenzotrifluoride[1][5][7]
e p-Cyanobenzotrifluoride[5][6]

Structural and Line-Formula Representations

A precise understanding of a chemical's identity is rooted in its structure. Various notation
systems are used to represent this structure in a machine-readable format.

e SMILES (Simplified Molecular-Input Line-Entry System):C1=CC(=CC=C1C#N)C(F)(F)F[5] or
FC(F)(F)clcce(ccl)C#N
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 InChl (International Chemical Identifier):InChl=1S/C8H4F3N/c9-8(10,11)7-3-1-6(5-12)2-4-
7/h1-4H[5][6]

e InChIKey:DRNJIKRLQIRKMM-UHFFFAOY SA-N[5][6]

These identifiers are crucial for cheminformatics applications, database cross-referencing, and
ensuring the correct molecule is being discussed or ordered.

Visualization of Nomenclature Hierarchy

To clarify the relationships between the core structure and its various identifiers, the following
diagram illustrates the logical connections. The CAS number serves as the central,
unambiguous link to the chemical structure, from which all systematic names, synonyms, and
line notations are derived.
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Core Identity

CAS: 455-18-5

Systematic & Structural IDs

IUPAC Name
4-(trifluoromethyl)benzonitrile

InChiKey Formula

DRNJIKRLQJRKMM... CsHaFsN

Common Synonyms
Y

------------------------------------------------ -r==11 o,0,0-Trifluoro-p-tolunitrile

>1 4-Cyanobenzotrifluoride

- Benzonitrile,
4-(trifluoromethyl)-

Click to download full resolution via product page

Caption: Hierarchical relationship of identifiers for 4-(Trifluoromethyl)benzonitrile.

Conclusion
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The accurate identification of chemical compounds is a foundational requirement for rigorous
scientific research and development. 4-(Trifluoromethyl)benzonitrile, a compound of
significant industrial importance, is known by a variety of names derived from different
nomenclature systems and commercial practices. This guide provides a consolidated and
authoritative overview of these synonyms and identifiers. By referencing the CAS number 455-
18-5 and the IUPAC name 4-(trifluoromethyl)benzonitrile, professionals can ensure
maximum clarity, avoid ambiguity in communication and procurement, and facilitate more
effective information retrieval from scientific databases and literature.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

¢ 1. chemimpex.com [chemimpex.com]

o 2. 4-(=FFFE)EXHRJE 99% | Sigma-Aldrich [sigmaaldrich.com]
e 3. scbt.com [scbt.com]

o 4. 4-(Trifluoromethyl)benzonitrile [jmapharma.com]

e 5. Benzonitrile, 4-(trifluoromethyl)- | CBH4F3N | CID 67995 - PubChem
[pubchem.ncbi.nlm.nih.gov]

e 6. Benzonitrile, 4-(trifluoromethyl)- [webbook.nist.gov]

e 7. 4-(Trifluoromethyl)benzonitrile | 455-18-5 | Tokyo Chemical Industry (India) Pvt. Ltd.
[tcichemicals.com]

e 8. 4-(Trifluoromethyl)benzonitrile 99 455-18-5 [sigmaaldrich.com]

e 9. 4-(Trifluoromethyl)benzonitrile | 455-18-5 | : Venkatasai Life Sciences
[venkatasailifesciences.com]

 To cite this document: BenchChem. [An In-depth Technical Guide to the Nomenclature of 4-
(Trifluoromethyl)benzonitrile]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b042179#4-trifluoromethyl-benzonitrile-synonyms-
and-alternative-names]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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